Cas no 214327-89-6 (methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate)

• Product Name: methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate
• CAS No: 214327-89-6
• MF: C₁₀H₈Cl₃NO₃
• MW: 296.534420013428
• MDL: MFCD09802062
• CID: 4641476
• PubChem ID: 25323874
• Update Time: 2025-08-05

methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dichloro-2-[(2-chloroacetyl)amino]-, methyl ester
• Methyl 3,5-Dichloro-2-(2-chloroacetamido)benzoate
• methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate

• MDL： MFCD09802062
• Inchi： 1S/C10H8Cl3NO3/c1-17-10(16)6-2-5(12)3-7(13)9(6)14-8(15)4-11/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： BQUHWTMYNAGXFV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=CC(Cl)=C1NC(CCl)=O

Additional information on methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate

Methyl 3,5-Dichloro-2-(2-Chloroacetamido)Benzoate: A Comprehensive Overview

Methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate, also known by its CAS number 214327-89-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with dichloro groups at positions 3 and 5, and a chloroacetamido group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the benzoic acid derivative, followed by acetylation to form the corresponding ester. The introduction of the dichloro and chloroacetamido groups is achieved through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

One of the most notable applications of this compound is in the field of drug discovery. The presence of multiple chlorine atoms and an acetamido group makes it a potential candidate for various pharmacological activities. Recent studies have explored its role as a lead compound in anti-inflammatory and antiviral drug development. For instance, researchers have reported that methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its rigid aromatic structure and functional groups make it suitable for use as a building block in the synthesis of advanced materials such as polymers and nanoparticles. Recent research has focused on its potential as a precursor for stimuli-responsive materials, which can change their properties in response to external stimuli like temperature or pH.

The environmental impact of methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate has also been a topic of interest. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, methyl 3,5-dichloro-2-(2-chloroacetamido)benzoate (CAS No: 214327-89-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers in drug discovery and materials science. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.